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Compound of Interest

Compound Name: Succinic anhydride

Cat. No.: B118167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Succinic anhydride (C₄H₄O₃) is a cyclic dicarboxylic anhydride that serves as a versatile and

pivotal intermediate in organic synthesis.[1][2] Its high reactivity, stemming from the strained

five-membered ring and two electrophilic carbonyl carbons, makes it an essential building block

in the synthesis of polymers, resins, and notably, pharmaceuticals.[3][4][5] This guide provides

an in-depth overview of the chemical properties, reactivity, and experimental protocols relevant

to the application of succinic anhydride in research and development.

Core Chemical and Physical Properties
Succinic anhydride is a white crystalline solid under standard conditions.[2][4] Its physical and

chemical characteristics are crucial for its handling, storage, and application in various

synthetic procedures.
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Property Value Reference

Chemical Formula C₄H₄O₃ [1][4]

Molecular Weight 100.07 g/mol [2][4]

CAS Number 108-30-5 [1][4]

Appearance
Colorless needles or white

crystalline solid
[2][4]

Melting Point 118-120 °C [4][5]

Boiling Point 261 °C [4][5]

Density 1.23 g/cm³ [4][6]

Solubility

Soluble in chloroform, carbon

tetrachloride, alcohol; very

slightly soluble in ether.

Decomposes in water.

[2][6]

Vapor Pressure 1 mmHg at 92 °C [5]

Flash Point 147 °C [6]

Spectroscopic Data
Detailed spectroscopic data, including Mass Spectrometry and Infrared (IR) spectra, are

available through public databases such as the NIST WebBook.[7][8] Predicted ¹H NMR

spectra can also be found in resources like the Human Metabolome Database.[9] This

information is invaluable for reaction monitoring and product characterization.

Chemical Reactivity and Key Reactions
The reactivity of succinic anhydride is dominated by the susceptibility of its carbonyl carbons

to nucleophilic attack.[1] This leads to a ring-opening reaction, which is the basis for its utility in

synthesis.
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General Reactivity of Succinic Anhydride
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Caption: General mechanism of nucleophilic acyl substitution on succinic anhydride.

Hydrolysis
Succinic anhydride reacts readily with water to hydrolyze back to its parent dicarboxylic acid,

succinic acid.[1][6] This reaction underscores the compound's moisture sensitivity and the

necessity for anhydrous storage and reaction conditions.[1][10] The rate of hydrolysis is

influenced by pH, with both acid and base catalysis accelerating the reaction.[11]

Reaction: (CH₂CO)₂O + H₂O → (CH₂CO₂H)₂[6]

Alcoholysis (Esterification)
The reaction with alcohols (alcoholysis) yields monoesters of succinic acid.[1][6] This is a

widely used method for introducing a succinate moiety into a molecule, which can enhance

solubility or serve as a linker.[12] For sterically hindered alcohols, the Steglich esterification

method is often employed.[13][14]

Reaction: (CH₂CO)₂O + ROH → RO₂CCH₂CH₂CO₂H[6]
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Aminolysis (Amidation)
With primary or secondary amines, succinic anhydride undergoes aminolysis to form the

corresponding monoamide, known as a succinamic acid.[1][15][16] This reaction is

fundamental for modifying proteins, synthesizing polymers, and preparing various

pharmaceutical intermediates.[1][3] Under harsh conditions, such as high heat, the

intermediate succinamic acid can cyclize to form a succinimide.[16][17]

Reaction: (CH₂CO)₂O + RNH₂ → RNHOCCH₂CH₂CO₂H[1]

Friedel-Crafts Acylation
In the presence of a Lewis acid catalyst like aluminum trichloride (AlCl₃), succinic anhydride
can acylate aromatic compounds.[1][18] This Friedel-Crafts reaction is a key step in the

Haworth synthesis for producing polycyclic aromatic hydrocarbons and is used in the industrial

synthesis of pharmaceuticals like Fenbufen.[6][19] The reaction attaches a 3-carboxypropanoyl

group to the aromatic ring.[20]

Polymerization
Succinic anhydride serves as a monomer in the ring-opening copolymerization with epoxides

to synthesize biodegradable aliphatic polyesters, such as poly(propylene succinate).[21][22] It

is also a crucial component in the production of alkyd resins and unsaturated polyester resins,

where it influences the mechanical and thermal properties of the final polymer.[4][23]

Experimental Protocols
Detailed and reproducible methodologies are critical for successful synthesis. The following

sections provide protocols for key reactions involving succinic anhydride.

General Experimental Workflow

1. Combine Reactants
(Succinic Anhydride, Nucleophile,

Solvent)

2. Reaction Conditions
(Stirring, Temperature Control,

Inert Atmosphere)

3. Aqueous Workup
(Quenching, Extraction,

Washing)

4. Purification
(Recrystallization,
Chromatography)

5. Characterization
(NMR, IR, MS)
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Caption: A generalized workflow for synthesis using succinic anhydride.

Protocol 1: Monoesterification via Steglich
Esterification[14][15]
This method is particularly effective for coupling succinic acid (formed in situ or pre-hydrolyzed)

with alcohols, especially those that are sterically hindered.

Reagents & Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve succinic anhydride (1.0 eq) and the desired alcohol (1.0-1.2 eq) in an

anhydrous solvent such as dichloromethane (CH₂Cl₂) or dimethylformamide (DMF).

Catalyst Addition: Add a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq).

Coupling Agent: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of

dicyclohexylcarbodiimide (DCC, 1.1 eq) in the same anhydrous solvent.

Reaction: Allow the reaction to warm to room temperature and stir for 3-12 hours. Monitor

the reaction progress using thin-layer chromatography (TLC).

Workup: Upon completion, filter off the precipitated dicyclohexylurea (DCU) byproduct.

Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 N HCl and

saturated sodium bicarbonate (NaHCO₃) solution.

Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

remove the solvent under reduced pressure.

Purification: Purify the resulting crude monoester by column chromatography on silica gel or

by recrystallization to yield the pure product.[13]

Protocol 2: Amidation with a Primary Amine[17][25]
This protocol describes the formation of a succinamic acid at room temperature.

Reagents & Setup: Dissolve the primary amine (1.0 eq) in a suitable solvent like ethyl

acetate or acetone in a round-bottom flask.
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Anhydride Addition: While stirring the amine solution at room temperature, add succinic
anhydride (1.0 eq) portion-wise. The reaction is often exothermic.

Reaction: Stir the mixture at room temperature for 1-4 hours. The product, a succinamic acid,

will often precipitate from the solution as a white solid.

Isolation: Collect the solid product by vacuum filtration.

Purification: Wash the collected solid with a small amount of cold solvent (the same used for

the reaction) to remove any unreacted starting material. The product is often pure enough for

subsequent steps without further purification. If necessary, it can be recrystallized.

Protocol 3: Friedel-Crafts Acylation of an Aromatic
Compound[19][20]
This procedure is a general representation of the first step in a Haworth synthesis.

Reagents & Setup: In a flame-dried, three-necked flask equipped with a reflux condenser

and a dropping funnel under an inert atmosphere, place the aromatic substrate (e.g.,

benzene or naphthalene, 1.0 eq) and a dry, inert solvent (e.g., nitrobenzene or carbon

disulfide).

Catalyst Suspension: Add anhydrous aluminum chloride (AlCl₃, 2.2 eq) to the flask. The

amount is stoichiometric because the catalyst complexes with the product.

Anhydride Addition: Dissolve succinic anhydride (1.1 eq) in the same solvent and add it

dropwise to the stirred suspension at a controlled temperature (often 0-5 °C).

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

then heat as necessary (e.g., 60-80 °C) for several hours until the reaction is complete

(monitored by TLC or GC).

Workup: Cool the reaction mixture in an ice bath and carefully quench by slowly adding cold

dilute hydrochloric acid (HCl) to decompose the aluminum chloride complex.

Isolation: If a solid product precipitates, collect it by filtration. Otherwise, separate the organic

layer and extract the aqueous layer with a suitable solvent. Combine the organic layers,
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wash with water, dry, and concentrate.

Purification: Purify the resulting keto-acid product by recrystallization.

Applications in Drug Development and Research
The reactivity of succinic anhydride makes it a valuable tool for medicinal chemists and drug

development professionals.[12]

Key Application Areas
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Caption: Applications of succinic anhydride's reactivity in pharmaceutical R&D.

Active Pharmaceutical Ingredient (API) Synthesis: It is a key starting material or intermediate

for various APIs, including anti-inflammatory drugs and antihypertensives.[12][23]

Prodrug Development: The succinyl group can be attached to a parent drug via an ester

linkage. This can create a prodrug with improved water solubility, which hydrolyzes in vivo to

release the active drug.[12]

Bioconjugation: Succinic anhydride is used to "succinylate" primary amine groups on

proteins and antibodies.[3] This modification alters the charge of the molecule and can be

used to create linkers for antibody-drug conjugates (ADCs).[3]

Material Science: It is used to create functionalized surfaces on nanoparticles and

chromatography supports for subsequent conjugation or to modify natural fibers for
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composite applications.[3][5]

Safety and Handling
Succinic anhydride is a moderately toxic and irritating compound.[2][10] It can cause serious

eye irritation, respiratory irritation, and may lead to allergic skin reactions or asthma-like

symptoms if inhaled.[24][25]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and respiratory protection to avoid dust inhalation.

[24][26] Avoid all personal contact.[24]

Storage: Store in a cool, dry place in a tightly sealed container, away from moisture and

incompatible materials.[24]

Spills: For minor spills, use dry clean-up procedures to avoid generating dust. For major

spills, contain the spillage and prevent entry into drains or waterways.[24][26]

By understanding its chemical properties and mastering its reactivity through established

protocols, researchers can effectively leverage succinic anhydride as a powerful tool in the

synthesis of novel compounds and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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